Cas no 1082496-32-9 (O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine)

• Product Name: O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine
• CAS No: 1082496-32-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5787994
• PubChem ID: 55269204
• Update Time: 2025-06-07

O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine
• AKOS006316866
• EN300-1868991
• 1082496-32-9
• O-[1-(2,5-dimethoxyphenyl)ethyl]hydroxylamine

• Inchi： 1S/C10H15NO3/c1-7(14-11)9-6-8(12-2)4-5-10(9)13-3/h4-7H,11H2,1-3H3
• InChI Key： JLJZEQXLGJWRJQ-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C=CC=1OC)OC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Additional information on O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 1082496-32-9 and Product Name: O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine

The compound with the CAS number 1082496-32-9 and the product name O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and molecular research. The presence of 2,5-dimethoxyphenyl and ethylhydroxylamine moieties in its molecular framework suggests a rich chemical reactivity that could be exploited for various synthetic pathways.

In recent years, the exploration of aromatic amines and their derivatives has been a cornerstone in medicinal chemistry, particularly in the design of novel therapeutic agents. The O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine structure is no exception. Its molecular architecture, featuring a hydroxylamine functional group attached to an ethyl chain extending from a dimethoxy-substituted benzene ring, positions it as a versatile intermediate in the synthesis of more complex molecules. This configuration allows for diverse chemical modifications, making it a valuable building block in the construction of pharmacophores.

The significance of this compound is further underscored by its potential role in the development of bioactive molecules. The 2,5-dimethoxyphenyl moiety is known for its ability to enhance binding affinity and metabolic stability in drug candidates. This feature is particularly relevant in the context of designing small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown that dimethoxy-substituted aromatic compounds can exhibit improved solubility and reduced toxicity, which are critical factors in drug formulation.

Moreover, the ethylhydroxylamine component introduces a reactive site that can participate in various chemical transformations. Hydroxylamine derivatives are widely recognized for their utility in organic synthesis, serving as precursors to more complex functional groups such as nitroso compounds or amides. The reactivity of this moiety allows for the introduction of additional pharmacophoric elements or the modification of existing ones, thereby expanding the synthetic possibilities for O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine.

Recent advancements in computational chemistry have also highlighted the importance of this compound in virtual screening and drug design algorithms. The three-dimensional structure of O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine, along with its predicted pharmacokinetic properties, can be integrated into molecular docking simulations to identify potential binding interactions with biological targets. Such computational approaches have revolutionized the process of identifying lead compounds by enabling high-throughput screening and rapid optimization.

In experimental settings, the synthesis of O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine has been optimized through various methodologies to ensure high yield and purity. Techniques such as nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The use of advanced purification methods like column chromatography or recrystallization ensures that the final product meets stringent quality standards required for pharmaceutical applications.

The versatility of this compound extends beyond its role as a synthetic intermediate. It has been explored as a precursor in the preparation of chiral auxiliaries and ligands used in asymmetric synthesis. The presence of stereogenic centers within its structure allows for the generation of enantiomerically pure compounds, which are essential in many areas of pharmaceutical research. Enantioselective synthesis strategies leveraging O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine as a starting material have yielded promising results in the development of enantiomerically enriched drug candidates.

Additionally, the environmental impact and sustainability considerations have influenced modern synthetic approaches to compounds like O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine. Green chemistry principles emphasize the use of eco-friendly solvents and catalysts to minimize waste and energy consumption during production. Innovations such as microwave-assisted synthesis or solvent-free reactions have been adapted to streamline processes while adhering to these sustainable practices.

The potential applications of O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine are not limited to pharmaceuticals; it also finds utility in agrochemicals and specialty chemicals. Its structural features make it suitable for designing novel pesticides or herbicides that target specific biological pathways in pests while maintaining low environmental persistence. Such applications align with global efforts to develop more sustainable agricultural practices without compromising efficacy.

In conclusion,O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine (CAS No. 1082496-32-9) stands out as a multifaceted compound with significant implications across multiple domains of chemical research and application. Its unique structural attributes offer opportunities for innovative synthetic strategies and functional diversification, making it a valuable asset in both academic laboratories and industrial settings. As research continues to uncover new methodologies and applications,O-1-(2,5-dimethoxyphenyl)ethylhydroxylamine is poised to play an increasingly important role in shaping future advancements within pharmaceuticals and related fields.